4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% (4FMB) is an organic compound derived from benzene and fluorine, and is a derivative of benzoic acid. It has a variety of uses, including as a synthetic intermediate in organic synthesis reactions, as a reagent in drug synthesis, and as a pharmaceutical intermediate for the synthesis of drugs and other compounds. 4FMB is also used in laboratory experiments and research, as it has a number of unique properties that make it a useful tool for researchers.
Mechanism of Action
4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% acts as a catalyst in organic synthesis reactions, and it can also be used as a reagent in drug synthesis. In addition, 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% has been shown to act as a proton acceptor, meaning that it can accept hydrogen atoms from other molecules and form new bonds. This property makes 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% a useful tool in the synthesis of drugs and other compounds.
Biochemical and Physiological Effects
4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% has been shown to have a number of biochemical and physiological effects. In laboratory experiments, 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% has been shown to act as a proton acceptor and to increase the rate of organic synthesis reactions. In addition, 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% has been shown to have anti-inflammatory properties, and it has been used as a reagent in the synthesis of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments is its ability to act as a proton acceptor and increase the rate of organic synthesis reactions. However, 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% also has some limitations. It is not stable in aqueous solutions, and it can be difficult to remove from the reaction mixture. In addition, 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% is not suitable for use in reactions involving high temperatures, as it can decompose at temperatures above 150°C.
Future Directions
The potential future directions for 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% include further research into its biochemical and physiological effects, as well as its potential applications in drug synthesis. In addition, further research into the stability of 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% in aqueous solutions and its ability to be removed from the reaction mixture could lead to new and improved laboratory experiments. Finally, further research into the use of 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% in reactions involving high temperatures could lead to new and improved synthetic methods.
Synthesis Methods
4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% can be synthesized by various methods, including by the reaction of 3-fluoro-4-methoxybenzaldehyde with 2-methoxybenzoic acid in a solvent such as acetic acid. Other methods include the reaction of 3-fluoro-4-methoxyphenol with 2-methoxybenzoic acid in the presence of a base, such as sodium hydroxide.
Scientific Research Applications
4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% has a number of applications in scientific research. It is used as a reagent in organic synthesis reactions, as a starting material for the synthesis of drugs and other compounds, and as a pharmaceutical intermediate. In addition, 4-(3-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95% is used in laboratory experiments and research, as it has a number of unique properties that make it a useful tool for researchers.
properties
IUPAC Name |
4-(3-fluoro-4-methoxyphenyl)-2-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO4/c1-19-13-6-4-9(7-12(13)16)10-3-5-11(15(17)18)14(8-10)20-2/h3-8H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMCPEXDLLFBVTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80690165 |
Source
|
Record name | 3'-Fluoro-3,4'-dimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80690165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261928-05-5 |
Source
|
Record name | 3'-Fluoro-3,4'-dimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80690165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.